Cas no 2168179-68-6 (tert-butyl N-4-(2-bromoethyl)oxan-4-ylcarbamate)

• Product Name: tert-butyl N-4-(2-bromoethyl)oxan-4-ylcarbamate
• CAS No: 2168179-68-6
• MF: C₁₂H₂₂BrNO₃
• MW: 308.211983203888
• CID: 5164398
• PubChem ID: 165948394
• Update Time: 2025-10-22

tert-butyl N-4-(2-bromoethyl)oxan-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-(2-bromoethyl)tetrahydro-2H-pyran-4-yl]-, 1,1-dimethylethyl ester
• tert-butyl N-4-(2-bromoethyl)oxan-4-ylcarbamate

• Inchi： 1S/C12H22BrNO3/c1-11(2,3)17-10(15)14-12(4-7-13)5-8-16-9-6-12/h4-9H2,1-3H3,(H,14,15)
• InChI Key： PWYAANHOSRXNJD-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(CCBr)CCOCC1

Additional information on tert-butyl N-4-(2-bromoethyl)oxan-4-ylcarbamate

tert-butyl N-4-(2-bromoethyl)oxan-4-ylcarbamate (CAS No. 2168179-68-6): A Key Intermediate in Medicinal Chemistry and Synthetic Biology

tert-butyl N-4-(2-bromoethyl)oxan-4-ylcarbamate, with the chemical structure defined by its CAS number 2168179-68-6, represents a pivotal compound in the field of medicinal chemistry and synthetic biology. This carbamate derivative is characterized by its unique molecular framework, which combines a tert-butyl group with a 4-bromoethyl oxan-4-yl moiety. The synthesis of this compound involves advanced methods in organic chemistry, including nucleophilic substitution and esterification reactions, which have been extensively studied in recent years. The compound's structural features make it a valuable intermediate for the development of novel therapeutics, particularly in the context of drug discovery for neurodegenerative diseases and metabolic disorders.

Recent advancements in carbamate chemistry have highlighted the importance of tert-butyl N-4-(2-bromoethyl)oxan-4-ylcarbamate as a versatile building block. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective serotonin receptor modulators, which show promise in treating conditions such as major depressive disorder and anxiety. The 4-bromoethyl substituent plays a critical role in modulating the pharmacological profile of the final drug candidate, as it influences the compound's ability to interact with specific biological targets. This finding underscores the compound's relevance in the design of targeted therapies with improved efficacy and reduced side effects.

From a synthetic perspective, the tert-butyl group in tert-butyl N-4-(2-bromoethyl)oxan-4-ylcarbamate serves as a protective group that enhances the compound's stability during intermediate steps of the synthesis. This is particularly important in multi-step organic syntheses where the compound may be exposed to harsh reaction conditions. A 2022 review in Organic & Biomolecular Chemistry emphasized the role of tert-butyl derivatives in preventing unwanted side reactions, thereby improving the yield and purity of the final product. The oxan-4-yl moiety further contributes to the compound's reactivity, enabling its incorporation into complex molecular architectures through various coupling strategies.

The 4-bromoethyl functional group in tert-butyl N-4-(2-bromoethyl)oxan-4-ylcarandate has also been explored for its potential in click chemistry applications. A 2021 paper in Chemical Communications reported the use of this compound as a precursor for synthesizing fluorinated derivatives, which exhibit enhanced metabolic stability and improved drug delivery properties. The 4-bromoethyl substituent acts as a site for electrophilic substitution, allowing for the introduction of diverse functional groups that can be tailored for specific therapeutic applications. This adaptability has made tert-butyl N-4-(2-bromoethyl)oxan-4-ylcarbamate a preferred choice in the development of prodrug strategies and targeted drug delivery systems.

Recent studies have also highlighted the role of tert-butyl N-4-(2-bromoethyl)oxan-4-ylcarbamate in the design of enzyme inhibitors for metabolic disorders. For instance, a 2023 study in ACS Chemical Biology demonstrated its application in the synthesis of inhibitors of acetyl-CoA carboxylase, a key enzyme in fatty acid biosynthesis. The carbamate functionality in this compound enables it to form covalent interactions with the enzyme's active site, thereby modulating its activity. This mechanism has significant implications for the treatment of obesity and type 2 diabetes, where the inhibition of this enzyme can lead to reduced lipid accumulation and improved insulin sensitivity.

From an environmental and sustainability standpoint, the synthesis of tert-butyl N-4-(2-bromoethyl)oxan-4-ylcarbamate has been optimized to minimize waste and energy consumption. A 2022 paper in Green Chemistry described an efficient catalytic method that reduces the use of hazardous solvents and reagents. This approach not only enhances the safety of the synthesis process but also aligns with the principles of green chemistry, which are increasingly important in modern pharmaceutical development. The ability to synthesize this compound under mild conditions highlights its potential for large-scale industrial applications.

Looking ahead, the continued exploration of tert-butyl N-4-(2-bromoethyl)oxan-4-ylcarbamate is expected to drive innovations in drug discovery and synthetic biology. Its unique structural features and reactivity make it a promising candidate for the development of new therapeutic agents targeting a wide range of diseases. As research in this area progresses, the compound is likely to play an even greater role in the design of next-generation medicines with enhanced efficacy and safety profiles.